Cas no 1191115-84-0 (1-[3-(3,4-Difluorophenyl)propanoyl]-4-hydroxypyrrolidine-2-carboxylic acid)

• Product Name: 1-[3-(3,4-Difluorophenyl)propanoyl]-4-hydroxypyrrolidine-2-carboxylic acid
• CAS No: 1191115-84-0
• MF: C₁₄H₁₅F₂NO₄
• MW: 299.2700111866
• CID: 5157504
• Update Time: 2025-05-19

1-[3-(3,4-Difluorophenyl)propanoyl]-4-hydroxypyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[3-(3,4-difluorophenyl)propanoyl]-4-hydroxypyrrolidine-2-carboxylic acid
• 1-(3-(3,4-Difluorophenyl)propanoyl)-4-hydroxypyrrolidine-2-carboxylic acid
• starbld0040535
• Z234893929
• 1-[3-(3,4-Difluorophenyl)propanoyl]-4-hydroxypyrrolidine-2-carboxylic acid

• Inchi： 1S/C14H15F2NO4/c15-10-3-1-8(5-11(10)16)2-4-13(19)17-7-9(18)6-12(17)14(20)21/h1,3,5,9,12,18H,2,4,6-7H2,(H,20,21)
• InChI Key： SLXNPTKARGECMX-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)CCC(N1CC(CC1C(=O)O)O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 406
• XLogP3: 1
• Topological Polar Surface Area: 77.8

Additional information on 1-[3-(3,4-Difluorophenyl)propanoyl]-4-hydroxypyrrolidine-2-carboxylic acid

Comprehensive Overview of 1-[3-(3,4-Difluorophenyl)propanoyl]-4-hydroxypyrrolidine-2-carboxylic acid (CAS 1191115-84-0)

1-[3-(3,4-Difluorophenyl)propanoyl]-4-hydroxypyrrolidine-2-carboxylic acid (CAS 1191115-84-0) is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This molecule features a unique combination of a difluorophenyl moiety and a hydroxypyrrolidine-carboxylic acid backbone, making it a subject of interest for drug discovery and medicinal chemistry applications. Its structural complexity and functional groups contribute to its versatility in binding interactions, particularly in enzyme inhibition and receptor modulation.

The compound's CAS number 1191115-84-0 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Researchers often explore its role in targeting inflammatory pathways or neurodegenerative diseases, aligning with current trends in precision medicine. The presence of fluorine atoms enhances its metabolic stability, a sought-after property in modern drug design, as highlighted in recent publications on fluorinated pharmaceuticals.

In synthetic chemistry, 1-[3-(3,4-Difluorophenyl)propanoyl]-4-hydroxypyrrolidine-2-carboxylic acid is synthesized via multi-step organic reactions, including acylations and ester hydrolysis. Its chiral center at the pyrrolidine ring necessitates enantioselective methods, reflecting advancements in asymmetric synthesis. Analytical techniques like HPLC and NMR are employed to verify purity and configuration, addressing the growing demand for rigorous quality control in bioactive compounds.

From an SEO perspective, this compound intersects with trending queries such as "fluorinated drug candidates 2024" and "pyrrolidine derivatives in medicine." Its potential applications in kinase inhibition or GPCR targeting resonate with industry focus areas, as evidenced by rising searches for "small molecule therapeutics." The hydroxyl and carboxylic acid groups further invite exploration of its solubility and bioavailability, key metrics in preclinical development.

Ongoing studies investigate its utility in structure-activity relationship (SAR) analyses, particularly for central nervous system (CNS) disorders. The 3,4-difluorophenyl segment is notable for its electron-withdrawing effects, which can fine-tune ligand-receptor interactions—a topic gaining traction in computational chemistry forums. As the pharmaceutical industry prioritizes fragment-based drug design, this compound's modular structure offers valuable insights.

Regulatory and safety profiles of CAS 1191115-84-0 adhere to standard non-hazardous protocols, with research emphasizing its compatibility with green chemistry principles. Its stability under physiological conditions makes it a candidate for prodrug development, another hot topic in drug delivery optimization. Collaborative research initiatives increasingly reference such compounds in patents for chronic disease management.

In summary, 1-[3-(3,4-Difluorophenyl)propanoyl]-4-hydroxypyrrolidine-2-carboxylic acid exemplifies the convergence of synthetic innovation and therapeutic potential. Its relevance to personalized medicine and targeted therapy aligns with both scientific advancements and public health priorities, ensuring sustained interest across academic and industrial sectors.